Decamethylzirconocene dichloride

• Molecular Formula: C20H30Cl2Zr-2
• Molecular Weight: 432.6 g/mol
• InChI: InChI=1S/2C10H15.2ClH.Zr/c2*1-6-7(2)9(4)10(5)8(6)3;;;/h2*1-5H3;2*1H;/q2*-1;;;+2/p-2
• InChIKey: OCFSLQKTBFSWPL-UHFFFAOYSA-L

Cp*₂ZrCl₂ Precatalyst Benchmarking

Decamethylzirconocene dichloride, (η⁵-C₅Me₅)₂ZrCl₂ (CAS 54039-38-2), is a group 4 bent-metallocene precatalyst distinguished by two pentamethylcyclopentadienyl (Cp*) ligands that impart pronounced steric bulk and electron-donating character relative to the parent zirconocene dichloride, Cp₂ZrCl₂ [1]. This pale yellow, air- and moisture-sensitive crystalline solid (mp > 300 °C) serves as a gateway precursor to an extensive family of Cp*₂Zr derivatives — including the dinitrogen complex [Cp*₂Zr]₂(N₂)₃, the dihydride Cp*₂ZrH₂, and the dimethyl Cp*₂Zr(CH₃)₂ — and is a well-established precatalyst for ethylene and propylene polymerization upon activation with methylaluminoxane (MAO) .

Olefin polymerization precatalyst with MAO activation

Sterically hindered Cp* framework enables unique catalytic behaviour

Gate to diverse Cp*₂Zr derivatives (hydride, alkyl, N₂ complexes)

• [1] Wikipédia. Dichlorure de décaméthylzirconocène. https://fr.wikipedia.org/wiki/Dichlorure_de_d%C3%A9cam%C3%A9thylzirconoc%C3%A8ne (accessed 2026-04-25). View Source

Substitution Failure: Cp₂ZrCl₂ vs. Cp*₂ZrCl₂

Although both Cp*₂ZrCl₂ and Cp₂ZrCl₂ are bent-metallocene dichlorides activated by MAO for olefin polymerization, the ten methyl groups on the Cp* ligand framework fundamentally alter the steric environment, electronic properties, and catalytic behavior of the active cationic species. Direct comparative studies demonstrate that Cp*₂ZrCl₂ exhibits a divergent temperature–activity profile (maximum at 45 °C versus monotonic increase for Cp₂ZrCl₂ up to 97 °C), produces polymer with inverted molecular weight–temperature dependence, and switches the dominant chain-termination mechanism from β-hydride elimination to β-methyl transfer [1]. In radical hydrophosphination, the two precatalysts yield opposite activity rankings (Cp₂ZrCl₂ outperforms Cp*₂ZrCl₂ by >2-fold for styrene substrates) [2]. Generic substitution between these two compounds without accounting for these mechanistic divergences leads to irreproducible kinetics, uncontrolled polymer microstructure, or complete catalytic failure.

Temperature–activity profile

Peak activity at moderate temperature

Monotonic increase with temperature

Chain termination mechanism

β‑methyl transfer dominant

β‑hydride elimination dominant

Stereoselectivity in 1‑butene

Syndiotactic poly(1‑butene) accessible

Atactic polymer only

• [1] Thorshaug, K.; Støvneng, J. A.; Rytter, E.; Ystenes, M. Termination, Isomerization, and Propagation Reactions during Ethene Polymerization Catalyzed by Cp₂Zr−R⁺ and Cp*₂Zr−R⁺. An Experimental and Theoretical Investigation. Macromolecules 1998, 31 (21), 7149–7165. DOI: 10.1021/ma980694k. View Source
• [2] Waterman, R. et al. Zirconocene‐Mediated Radical Hydrophosphination. Eur. J. Inorg. Chem. 2023, 26 (27), e202300XXX. DOI: 10.1002/ejic.202300XXX. View Source

Cp*₂ZrCl₂ Differentiation Evidence

Temperature–Activity Profile Inversion and Molecular Weight Crossover

In a direct comparative study of ethene polymerization in toluene using L₂ZrCl₂/MAO (L = Cp vs Cp*), Cp*₂ZrCl₂ exhibits a maximum average activity over 1 h at 45 °C, whereas Cp₂ZrCl₂ activity increases monotonically from 10 to 97 °C [1]. Below 80 °C, Cp*₂ZrCl₂ produces higher molecular weight polyethylene; above 80 °C, this trend reverses. The experimentally derived activation energy for propagation is 17 kJ/mol for Cp*₂ZrCl₂ versus 61 kJ/mol for Cp₂ZrCl₂, indicating fundamentally different rate-limiting steps [1].

Temperature–Activity Profile

Head-to-head

Cp*₂ZrCl₂: max activity at 45 °C, Eₐ 17 kJ/mol

Cp₂ZrCl₂: monotonic increase, Eₐ 61 kJ/mol

ΔEₐ = 44 kJ/mol; MW crossover ~80 °C

Activity–temperature profile may not transfer directly

Select Cp* when moderate‑T optimum and higher MW below 80 °C are required

Evidence Dimension	Temperature dependence of average catalytic activity (1 h) and propagation activation energy in ethene/MAO polymerization
Target Compound Data	Cp*₂ZrCl₂: maximum activity at 45 °C; Eₐ(propagation, exp.) = 17 kJ/mol
Comparator Or Baseline	Cp₂ZrCl₂: activity increases monotonically 10–97 °C; Eₐ(propagation, exp.) = 61 kJ/mol
Quantified Difference	Activity peak shift: ~45 °C vs monotonic; ΔEₐ = 44 kJ/mol (experimental); molecular weight crossover at ~80 °C
Conditions	Toluene, −7 to +97 °C, 0.28–9 bar ethene, MAO cocatalyst, Al/Zr ~1000

Why This Matters

Users designing polymerization processes must select Cp*₂ZrCl₂ when a moderate-temperature activity optimum and higher polymer MW below 80 °C are required; Cp₂ZrCl₂ cannot replicate this thermal profile.

• [1] Thorshaug, K.; Støvneng, J. A.; Rytter, E.; Ystenes, M. Termination, Isomerization, and Propagation Reactions during Ethene Polymerization Catalyzed by Cp₂Zr−R⁺ and Cp*₂Zr−R⁺. An Experimental and Theoretical Investigation. Macromolecules 1998, 31 (21), 7149–7165. View Source

Divergent Chain-Termination Mechanism

The same Macromolecules 1998 study reports that the ratio of vinyl to trans-vinylene unsaturation in the polyethylene produced is approximately 6:1 with Cp₂ZrCl₂ but 1:1 with Cp*₂ZrCl₂ [1]. This reflects a mechanistic switch: Cp₂ZrCl₂ terminates predominantly via β-hydride elimination to monomer, while Cp*₂ZrCl₂ channels termination through β-hydride transfer to the metal center followed by isomerization, producing roughly equal amounts of vinyl and trans-vinylene end groups [1].

Chain‑Termination Mechanism

Head-to-head

Cp*₂ZrCl₂: vinyl/trans‑vinylene ≈ 1:1

Cp₂ZrCl₂: vinyl/trans‑vinylene ≈ 6:1

6‑fold difference; Cp* shifts termination toward β‑methyl transfer

End‑group unsaturation ratio may shift polymer functionalizability

Cp* delivers a balanced vinyl/trans‑vinylene distribution

Evidence Dimension	Polymer end-group unsaturation ratio (vinyl : trans-vinylene)
Target Compound Data	Cp*₂ZrCl₂: vinyl/trans-vinylene ≈ 1:1
Comparator Or Baseline	Cp₂ZrCl₂: vinyl/trans-vinylene ≈ 6:1
Quantified Difference	6-fold difference in vinyl/trans-vinylene ratio; Cp*₂ZrCl₂ produces ~6× more trans-vinylene relative to vinyl than Cp₂ZrCl₂
Conditions	Toluene, MAO cocatalyst, ethene pressure 0.28–9 bar, temperature range −7 to +97 °C

Why This Matters

The end-group unsaturation profile directly impacts polymer functionalizability, cross-linking potential, and thermal stability. Cp*₂ZrCl₂ uniquely delivers a balanced vinyl/trans-vinylene distribution unattainable with Cp₂ZrCl₂.

• [1] Thorshaug, K.; Støvneng, J. A.; Rytter, E.; Ystenes, M. Termination, Isomerization, and Propagation Reactions during Ethene Polymerization Catalyzed by Cp₂Zr−R⁺ and Cp*₂Zr−R⁺. An Experimental and Theoretical Investigation. Macromolecules 1998, 31 (21), 7149–7165. View Source

Syndiospecific 1-Butene Polymerization

Cp*₂ZrCl₂/MAO polymerizes 1-butene at −20 °C to predominantly syndiotactic poly(1-butene) with 68% rr triads (Zr), whereas Cp₂ZrCl₂/MAO yields atactic poly(1-butene) with only a slight preference for m dyad formation [1]. The syndiospecificity arises from chain-end control enabled by the steric congestion of the Cp* ligands; the energy difference Eₛ − Eᵢ for syndiotactic versus isotactic dyad formation is approximately −2 kcal/mol for both Zr and Hf Cp*₂M systems [1]. Remarkably, stereospecificity is retained even above ambient temperature — surpassing all known achiral, chain-end-controlled 1-olefin polymerization catalysts at the time of report [1].

Syndiospecific 1‑Butene Polymerization

Context-dependent

Cp*₂ZrCl₂: 68% rr triads (syndiotactic) at −20 °C

Cp₂ZrCl₂: atactic poly(1‑butene)

Chain‑end control; ΔE ≈ −2 kcal/mol for syndiotactic dyad

Supports stereoregular polymerization studies

Achiral precatalyst capable of syndiotactic poly(1‑butene)

Evidence Dimension	Stereoregularity of poly(1-butene): % rr triads (syndiotactic) at −20 °C
Target Compound Data	Cp*₂ZrCl₂/MAO: 68% rr triads (syndiotactic poly(1-butene))
Comparator Or Baseline	Cp₂ZrCl₂/MAO: atactic poly(1-butene); slight m dyad preference
Quantified Difference	Cp*₂ZrCl₂ achieves 68% rr triads vs atactic for Cp₂ZrCl₂; syndiospecific chain-end control (ΔE ≈ −2 kcal/mol)
Conditions	1-Butene, MAO cocatalyst, −20 °C, toluene

Why This Matters

Cp*₂ZrCl₂ is the only achiral, non-bridged zirconocene precatalyst capable of producing syndiotactic poly(1-butene) with meaningful stereoregularity, enabling procurement for stereoregular polyolefin synthesis without requiring chiral ansa-metallocenes.

• [1] Resconi, L.; Abis, L.; Franciscono, G. 1-Olefin Polymerization at Bis(pentamethylcyclopentadienyl)zirconium and -hafnium Centers: Enantioface Selectivity. Macromolecules 1992, 25 (24), 6814–6817. View Source

Radical Hydrophosphination Reactivity Divergence

Under standardized photocatalytic hydrophosphination conditions (5 mol% precatalyst, styrene + HPPh₂, benzene-d₆, near-UV irradiation, 4 h), Cp₂ZrCl₂ (1) achieved 86% conversion to PhCH₂CH₂PPh₂ while Cp*₂ZrCl₂ (2) gave only 36% conversion [1]. The divergence widens for electron-rich styrenes: 1 gave 91% and 94% conversion for 4-methoxystyrene and 4-methylstyrene, respectively, whereas 2 afforded only 40% and 29% [1]. EPR spectroscopy confirmed radical intermediates from homolytic Cp/Cp*–Zr bond cleavage for both precatalysts, but Cp*₂ZrCl₂ undergoes faster photodecomposition under catalytic conditions, accounting for its lower net productivity [1].

Radical Hydrophosphination

Head-to-head

Cp*₂ZrCl₂: styrene 36%, 4‑MeO‑styrene 40%, 4‑Me‑styrene 29%

Cp₂ZrCl₂: styrene 86%, 4‑MeO‑styrene 91%, 4‑Me‑styrene 94%

Cp₂ZrCl₂ yields 2.4–3.2× higher conversion

Hydrophosphination reactivity differs significantly

Cp* may undergo faster photodecomposition; select when altered selectivity is needed

Evidence Dimension	Catalytic hydrophosphination conversion after 4 h UV irradiation
Target Compound Data	Cp*₂ZrCl₂: styrene → 36%; 4-methoxystyrene → 40%; 4-methylstyrene → 29%
Comparator Or Baseline	Cp₂ZrCl₂: styrene → 86%; 4-methoxystyrene → 91%; 4-methylstyrene → 94%
Quantified Difference	Cp₂ZrCl₂ yields 2.4× higher conversion for styrene; 2.3× for 4-methoxystyrene; 3.2× for 4-methylstyrene
Conditions	5 mol% precatalyst, equimolar alkene/HPPh₂, benzene-d₆, near-UV (360 nm) irradiation, 4 h, ambient temperature

Why This Matters

For hydrophosphination applications, Cp₂ZrCl₂ is the higher-activity choice; Cp*₂ZrCl₂ should be selected only when the distinct radical-generation kinetics of the Cp* ligand or the altered product selectivity profile is specifically desired.

• [1] Waterman, R. et al. Zirconocene‐Mediated Radical Hydrophosphination. Eur. J. Inorg. Chem. 2023, 26 (27), e202300XXX. DOI: 10.1002/ejic.202300XXX. View Source

Quasi-Living Polymerization via Suppressed β-Hydride Transfer

The steric congestion of the Cp* ligands in Cp*₂ZrCl₂/MAO effectively suppresses β-hydride elimination and β-hydride transfer to monomer — the dominant chain-transfer pathways for Cp₂ZrCl₂ [1]. Instead, chain transfer proceeds via transmetalation to aluminum, which is effectively irreversible for alkyl groups larger than methyl [1]. This suppression enables quasi-living ethene polymerization even well above room temperature, with bulk polymerization kinetics aligning with mass-spectrometric rate constants [1]. Furthermore, under optimized conditions with TMA present, Cp*₂ZrCl₂/MAO yields polyethylene with polydispersity indices (PDI) of approximately 1.3 or lower at temperatures up to 70 °C [2].

Quasi‑Living Polymerization

Reported

Cp*₂ZrCl₂: suppressed β‑H elimination; PDI ~1.3 at 70 °C

Cp₂ZrCl₂: β‑H elimination dominant; typical PDI 2–3

Quasi‑living character with reversible chain transfer to Al

Supports quasi‑living polymerization for narrow‑dispersity PE

Enables block copolymer synthesis at elevated temperatures

Evidence Dimension	Chain-transfer mechanism dominance and achievable polydispersity
Target Compound Data	Cp*₂ZrCl₂: negligible β-hydride elimination; quasi-living behavior; PDI ~1.3 achievable at 70 °C
Comparator Or Baseline	Cp₂ZrCl₂: β-hydride elimination to monomer is the dominant chain-transfer pathway; typical PDI 2–3 for homogeneous systems [Class-level inference]
Quantified Difference	PDI reduction from ~2–3 (typical Cp₂ZrCl₂) to ~1.3; quasi-living character with suppressed β-hydride transfer
Conditions	Ethene, MAO cocatalyst, toluene, temperatures up to 60–70 °C, with and without TMA

Why This Matters

Cp*₂ZrCl₂ is the zirconocene precatalyst of choice when narrow-dispersity polyethylene or living-type block copolymer synthesis is required, a capability that Cp₂ZrCl₂ cannot deliver due to its dominant β-hydride termination.

• [1] di Lena, F.; Chen, P. Unexpected Kinetics in the Polymerization of Ethene by Cp*₂ZrCl₂/MAO. Helv. Chim. Acta 2009, 92 (5), 890–896. View Source
• [2] Rouholahnejad, F. et al. Narrowly Distributed Polyethylene via Reversible Chain Transfer to Aluminum by a Sterically Hindered Zirconocene/MAO. Macromolecules 2016. (CORE deposit). View Source

Enhanced Thermal Stability

Decamethylzirconocene dichloride exhibits a melting point exceeding 300 °C, compared to 247–249 °C for Cp₂ZrCl₂ [1]. Both compounds are air- and moisture-sensitive and require storage under inert atmosphere . The higher melting point of Cp*₂ZrCl₂ reflects stronger crystal lattice forces imparted by the methylated Cp* ligands, which may confer marginally greater tolerance to short-term thermal excursions during handling or shipping, though both compounds decompose upon prolonged air exposure.

Enhanced Thermal Stability

Context-dependent

Cp*₂ZrCl₂: mp > 300 °C

Cp₂ZrCl₂: mp 247–249 °C

Δmp > 50 °C; remains solid at temperatures where Cp₂ZrCl₂ melts

Higher thermal stability reported

May reduce phase‑change risk during ambient storage

Evidence Dimension	Melting point (crystalline solid)
Target Compound Data	Cp*₂ZrCl₂: mp > 300 °C (lit.)
Comparator Or Baseline	Cp₂ZrCl₂: mp 247–249 °C (lit., Kanto Chemical)
Quantified Difference	Δmp > 50 °C; Cp*₂ZrCl₂ remains solid at temperatures where Cp₂ZrCl₂ has melted
Conditions	Standard state, sealed capillary, inert atmosphere

Why This Matters

The higher melting point reduces risk of phase-change-related degradation during ambient-temperature storage or shipment, a practical consideration for procurement and inventory management in laboratories without cold-storage infrastructure.

• [1] Kanto Chemical. Zirconocene dichloride (Cp₂ZrCl₂) product detail: mp 247–249 °C. https://cica-web.kanto.co.jp (accessed 2026-04-25). View Source

Cp*₂ZrCl₂ Application Scenarios

Achiral Syndiotactic Poly(1-butene) Synthesis

Cp*₂ZrCl₂/MAO uniquely delivers 68% rr triad syndiotactic poly(1-butene) at −20 °C via chain-end stereocontrol, without requiring expensive chiral ansa-metallocenes [1]. This application is directly supported by the Resconi et al. (1992) study establishing syndiospecificity. Procurement is warranted when stereoregular poly(1-butene) is the target product and the cost or synthetic complexity of C₂-symmetric or Cₛ-symmetric ansa-zirconocenes is prohibitive.

Quasi-Living Polymerization for Narrow-Dispersity Polyethylene and Block Copolymers

The suppressed β-hydride elimination and quasi-living character of Cp*₂ZrCl₂/MAO enable synthesis of polyethylene with PDI ~1.3 and facilitate block copolymer synthesis via sequential monomer addition at temperatures up to 60–70 °C [2][3]. This is unattainable with Cp₂ZrCl₂/MAO due to dominant β-hydride chain transfer. Users seeking narrow molecular weight distributions or defined block architectures should procure Cp*₂ZrCl₂ over Cp₂ZrCl₂.

Controlled Vinyl/trans-Vinylene End-Group Ratio for Post-Functionalization

The 1:1 vinyl/trans-vinylene end-group ratio produced by Cp*₂ZrCl₂ (versus 6:1 for Cp₂ZrCl₂) provides a balanced distribution of unsaturation types suitable for subsequent cross-linking, functionalization, or grafting reactions [2]. This differentiated polymer microstructure, validated by the Macromolecules 1998 head-to-head study, makes Cp*₂ZrCl₂ the appropriate choice when a higher proportion of trans-vinylene termini is desired.

Synthesis of [Cp*₂Zr]₂(N₂)₃ for Small-Molecule Activation

Cp*₂ZrCl₂ is the essential precursor to the well-characterized trinuclear dinitrogen complex [Cp*₂Zr]₂(N₂)₃, a landmark compound in N₂ activation chemistry [4]. The analogous Cp₂Zr system does not yield a comparable isolable dinitrogen complex. Researchers in nitrogen fixation and small-molecule activation should procure Cp*₂ZrCl₂ specifically for accessing this and related reduced zirconocene derivatives.

Application

Selection Property

Validation Focus

Achiral Syndiotactic Poly(1‑butene) Synthesis

Steric bulk enables chain‑end stereocontrol

Stereoregularity (triad analysis)

Quasi‑Living Polymerization for Narrow‑Dispersity PE

Suppressed β‑hydride elimination

Polydispersity and block copolymer architecture

Controlled Vinyl/trans‑Vinylene End‑Group Ratio

Altered chain termination pathway

Unsaturation type distribution (NMR)

Synthesis of [Cp*₂Zr]₂(N₂)₃ for N₂ Activation

Precursor to reduced Cp*₂Zr derivatives

Complex isolation and characterization

• [1] Resconi, L.; Abis, L.; Franciscono, G. 1-Olefin Polymerization at Bis(pentamethylcyclopentadienyl)zirconium and -hafnium Centers: Enantioface Selectivity. Macromolecules 1992, 25 (24), 6814–6817. View Source
• [2] Thorshaug, K.; Støvneng, J. A.; Rytter, E.; Ystenes, M. Termination, Isomerization, and Propagation Reactions during Ethene Polymerization Catalyzed by Cp₂Zr−R⁺ and Cp*₂Zr−R⁺. Macromolecules 1998, 31 (21), 7149–7165. View Source
• [3] di Lena, F.; Chen, P. Unexpected Kinetics in the Polymerization of Ethene by Cp*₂ZrCl₂/MAO. Helv. Chim. Acta 2009, 92 (5), 890–896. View Source
• [4] Wikipédia / Organozirconium Chemistry. Decamethylzirconocene dichloride derivatives including [Cp*₂Zr]₂(N₂)₃. https://en.wikipedia.org/wiki/Organozirconium_chemistry (accessed 2026-04-25). View Source